2-(6-oxopyridazin-1(6H)-yl)-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)acetamide

• IUPAC Name: 2-(6-oxopyridazin-1-yl)-N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]acetamide
• InChI: InChI=1S/C15H13N5O2S/c21-13(9-20-14(22)2-1-4-19-20)18-8-12-15(17-6-5-16-12)11-3-7-23-10-11/h1-7,10H,8-9H2,(H,18,21)
• InChI Key: ZMAITBVGSKQATE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(N=C1)CC(=O)NCC2=NC=CN=C2C3=CSC=C3
• Molecular Formula: C15H13N5O2S
• Molecular Weight: 327.4 g/mol
• CAS No.: 2034538-39-9

Description

2-(6-oxopyridazin-1(6H)-yl)-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C15H13N5O2S and its molecular weight is 327.36. The purity is usually 95%.
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Scientific Research Applications

In vitro Metabolism and Bioactivation

One study focused on the in vitro metabolism of a thrombin inhibitor, closely related to the specified compound, where metabolic characterization involved oxidative bioactivation of the pyrazinone ring system. This study highlights the compound's bioactivation potential and the ability to generate cyanide metabolically, underlining its significance in pharmacokinetic studies and the necessity for sensitive detection methodologies for potential toxic metabolites (Lin et al., 2005).

Antioxidant and Anti-inflammatory Properties

Research into antioxidant and anti-inflammatory properties of pyrazinone derivatives, including those structurally similar to the queried compound, reveals their potential in combating oxidative stress and inflammation. One study synthesized and evaluated a collection of peptidic pyrazinones for their capacity to inhibit induced edema in an in vivo murine model, showing significant anti-inflammatory effects (Hernández-Vázquez et al., 2018). Another related study synthesized a novel compound for its DPPH radical scavenging activity, along with analgesic and anti-inflammatory activities, highlighting the therapeutic potential of pyrazinone derivatives (Nayak et al., 2014).

Chemical Synthesis and Biological Evaluation

The synthesis and biological evaluation of compounds containing pyrazinone and pyridazinone frameworks have been extensively studied. These compounds have shown promise in various biological activities, including antimicrobial , anticancer , and insecticidal properties . For instance, novel coordination complexes constructed from pyrazole-acetamide derivatives demonstrated significant antioxidant activity (Chkirate et al., 2019). Additionally, synthesis strategies have led to new heterocycles incorporating thiadiazole moieties with potential for insecticidal application against the cotton leafworm, showcasing the versatility of pyrazinone-based compounds in agricultural science (Fadda et al., 2017).